Progesterone Receptor (PGR)
Target Description
The Progesterone Receptor (PGR) is a ligand-activated transcription factor belonging to the steroid hormone receptor superfamily. It mediates the actions of progesterone, a crucial steroid hormone involved in reproductive health, mammary gland development, and central nervous system functions. PGR exists as two main isoforms, PR-A and PR-B, which exhibit distinct transcriptional activities. Dysregulation of PGR signaling is implicated in various pathologies, including breast cancer, endometriosis, and uterine fibroids, making it a significant therapeutic target for hormonal cancers and reproductive disorders.
Related Compounds
3-Hydroxy-3-acetonyloxindole
3-Hydroxy-3-acetonyloxindole
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6a-Hydroxymedicarpin
6a-Hydroxymedicarpin
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Cepharadione A
Cepharadione A
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12-Deoxo-12α-acetoxyelliptone
12-Deoxo-12α-acetoxyelliptone
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7-羟基千金子二萜醇
7-beta-Hydroxylathyrol
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益母草苷
Leonuride
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补骨脂甲素
Bavachin
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升麻苷
Cimicifugoside
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升麻苷H1
Cimicifugoside H1
CAS: 163046-73-9
8-甲氧基异欧前胡内酯
Cnidilin
CAS: 14348-22-2
辽东楤木皂苷X
Congmunoside X
CAS: 344911-90-6
克班宁
Crebanine
CAS: 25127-29-1
葫芦素B
Cucurbitacin B
CAS: 6199-67-3
莪术醇
Curcumol
CAS: 4871-97-0
苦苏花皂苷C
Cussosaponin C
CAS: 366814-42-8
D-荷包牡丹碱
D-Dicentrine
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石斛酚(中检院名)
3',4-Dihydroxy-3,5'-dimethoxybibenzyl
CAS: 83088-28-2
多西他赛
Docetaxel
CAS: 114977-28-5
旱莲苷A
Ecliptasaponin A
CAS: 78285-90-2
蒽贝素
Embelin
CAS: 550-24-3
大黄素-8-葡萄糖苷
Emodin-8-glucoside
CAS: 23313-21-5
杜鹃素
Farrerol
CAS: 24211-30-1
软木三萜酮
Friedelin
CAS: 559-74-0
戈米辛D
Gomisin D
CAS: 60546-10-3
纤细薯蓣皂苷
Gracillin
CAS: 19083-00-2
革叶常春藤皂苷E
Hederacolchiside E
CAS: 33783-82-3
常春藤皂苷B
Hederasaponin B
CAS: 36284-77-2
竹红菌甲素
hypocrellin A
CAS: 77029-83-5
次野鸢尾黄素
Irisflorentin
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岩大戟内酯B
Jolkinolide B
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levatin
levatin
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芦西定
Lucidin
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九里香酮
Murrayone
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芒柄花苷
Ononin
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人参皂苷Rg6
Ginsenoside Rg6
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管花苷A
Tubuloside A
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20(R)-人参皂苷Rg2
20(R)-Ginsenoside Rg2
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异黄芪皂苷II
Isoastragaloside II
CAS: 86764-11-6
藜芦托素
Veratrosine
CAS: 475-00-3
大豆皂苷Ab
Soyasaponin Ab
CAS: 118194-13-1
咖啡豆醇
Kahweol
CAS: 6894-43-5
环氧泽泻烯
Alismoxide
CAS: 87701-68-6
鹰嘴豆芽素A
Biochanin A
CAS: 491-80-5
蟾毒它灵
Bufotalin
CAS: 471-95-4
小豆蔻明
Cardamonin
CAS: 19309-14-9
白杨素
Chrysin
CAS: 480-40-0
华蟾毒它灵
Cinobufotalin
CAS: 1108-68-5
杯苋甾酮
Cyasterone
CAS: 17086-76-9
去甲氧基姜黄素
Demethoxycurcumin
CAS: 22608-11-3
薯蓣皂苷
Dioscin
CAS: 19057-60-4
香叶木素-7-O-葡萄糖苷
Diosmetin-7-glucoside
CAS: 20126-59-4
异泽兰黄素
Eupatilin
CAS: 22368-21-4
藤黄酸
Gambogic acid
CAS: 2752-65-0
Garcinone D
Garcinone D
CAS: 107390-08-9
京尼平
Genipin
CAS: 6902-77-8
扁柏双黄酮
Hinokiflavone
CAS: 19202-36-9
欧前胡素
Imperatorin
CAS: 482-44-0
异欧前胡素
Isoimperatorin
CAS: 482-45-1
甘草苷
Liquiritin
CAS: 551-15-5
通关藤苷G
Tenacissoside G
CAS: 191729-43-8
茶黄素-3-没食子酸酯
Theaflavin-3-gallate
CAS: 30462-34-1
人参皂苷Rg4
Ginsenoside Rg4
CAS: 126223-28-7
表木兰脂素B
Epimagnolin B
CAS: 1134188-26-3
乙酰升麻新醇-3-阿拉伯糖苷
Cimiracemoside D
CAS: 290821-39-5
粗壮女贞苷N
Ligurobustoside N
CAS: 583058-07-5
异黄芪皂苷I
Isoastragaloside I
CAS: 84676-88-0
苦参醇F
Kushenol F
CAS: 97938-30-2
灵芝烯酸B
Ganoderenic acid B
CAS: 100665-41-6
玛卡酰胺杂质3
Macamide Impurity 3
CAS: 18286-71-0
圆叶肿柄菊素D-3-甲醚
Tirotundin 3-O-methyl ether
CAS: 1454840-36-8
王不留行环肽C
Segetalin C
CAS: 177602-12-9
红斑红素
Rubropunctatin
CAS: 514-67-0
加利果酸B
Jaligonic acid B
CAS: 2375176-78-4
6'-羟基-3,4,2',3',4'-五甲氧基查尔酮
6'-Hydroxy-3,4,2',3',4'-pentamethoxychalcone
CAS: 114021-62-4
(+)-反式-白花前胡内酯
(+)-trans-Khellactone
CAS: 20516-17-0
Cordifolioside A
Cordifolioside A
CAS: 155179-20-7
(2"S)-2",3"-二氢迪丽卡黄酮
(2"S)-2",3"-Dihydrodelicaflavone
CAS: 3035699-17-0
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
CAS: 220935-39-7
雌马酚
Equol
CAS: 531-95-3
异补骨脂黄酮
Isobavachin
CAS: 31524-62-6
大豆苷元二乙酯
Daidzein Diacetate
CAS: 3682-01-7
卡贝缩宫素
Carbetocin Acetate
CAS: 37025-55-1
大豆苷元二甲醚
7,4'-Di-O-methyldaidzein
CAS: 1157-39-7
北升麻醇
Dahurinol
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去甲蟛蜞菊内酯-7-硫酸酯
Demethylwedelolactone sulfate
CAS: 1318240-80-0
4-去甲基胡蔓藤碱乙
Rankinidine
CAS: 106466-66-4
柴胡皂苷元F
Saikogenin F
CAS: 14356-59-3
李属异黄酮苷
Prunetrin
CAS: 154-36-9
玉米烯酮
Zearalenone
CAS: 17924-92-4
大豆皂苷 Be
Soyasaponin Be
CAS: 117210-14-7
6''-O-丙二酰大豆苷
6''-O-Malonyldaidzin
CAS: 124590-31-4
锦菊素
Bigelovin
CAS: 3668-14-2
6''-O-木糖黄豆黄苷
6''-O-xylosyl-glycitin
CAS: 231288-18-9
1-异倒捻子素
1-Isomangostin
CAS: 19275-44-6
盐酸益母草碱
Leonurine Hydrochloride
CAS: 24735-18-0
6''-丙二酰染料木苷
6''-O-Malonylgenistin
CAS: 51011-05-3
三角叶薯蓣皂苷
Deltonin
CAS: 55659-75-1
α-萘黄酮
alpha-Naphthoflavone
CAS: 604-59-1
20(21)-去氢赤芝酸A
Dehydrolucidenic acid A, 20(21)-
CAS: 852936-69-7
(-)-Holostyligone
(-)-Holostyligone
CAS: 887501-28-2
5,7,4'-三羟基-8-甲基二氢黄酮
5,7,4'-Trihydroxy-8-methylflavanone
CAS: 916917-28-7
17-羟基异千金二萜醇
17-Hydroxyisolathyrol
CAS: 93551-00-9
桑根酮H
Sanggenone H
CAS: 86450-80-8
柴胡皂苷H
Saikosaponin H
CAS: 91990-63-5
26-脱氧升麻苷
26-Deoxycimicifugoside
CAS: 214146-75-5
![3,4-Dihydro-2,2-dimethyl-2H-naphtho[1,2-b]pyran](https://www.kuujia.com/scimg/cas/16274-33-2x500.png)
3,4-Dihydro-2,2-dimethyl-2H-naphtho[1,2-b]pyran
3,4-Dihydro-2,2-dimethyl-2H-naphtho[1,2-b]pyran
CAS: 16274-33-2
代谢性疾病
Metabolic disease
子宫内膜异位症
Endometriosis
乳腺癌
Breast cancer
抗肿瘤
Antitumor
更年期综合征
Menopausal syndrome
雌激素调节
Estrogen Regulation
生殖内分泌紊乱
Reproductive endocrine disorders
激素替代治疗
Hormone replacement therapy
痛经
Dysmenorrhea
抗更年期综合征
Menopausal syndrome
解热
Antipyresis
更年期
Menopause
内分泌紊乱
Endocrine disorder
乳腺癌防治
Breast cancer prevention and control
雌激素相关疾病
Estrogen-related diseases
植物雌激素作用
Phytoestrogenic Effects
激素相关疾病
Hormone-Related Diseases
月经失调
Menstrual Disorders
子宫肌瘤
Uterine Fibroids
乳腺增生症
Mastopathy (Fibrocystic Breast Disease)